2-Fluoro-4-(5-octylpyrimidin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one

• CAS No.: 106808-99-5
• Molecular Formula: C18H23FN2O
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 2-fluoro-4-(5-octylpyrimidin-2-yl)phenol
• InChI: InChI=1S/C18H23FN2O/c1-2-3-4-5-6-7-8-14-12-20-18(21-13-14)15-9-10-17(22)16(19)11-15/h9-13,22H,2-8H2,1H3
• InChI Key: UTTCDWXKFAHGJA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CN=C(N=C1)C2=CC(=C(C=C2)O)F

Description

2-Fluoro-4-(5-octylpyrimidin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one is a useful research compound. Its molecular formula is C18H23FN2O and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This 2-(p-methoxy-m-fluorophenyl)-5-octylpyrimidine (50 g) was heated for substitution together with glacial acetic acid (500 ml) and hydrobromic acid (47%) (170 g) for 72 hours, followed by distilling off acetic acid and hydrobromic acid under reduced pressure, adding aqueous NaOH and toluene, extracting the objective substance into the toluene layer and then distilling off toluene to obtain 2-(p-hydroxy-m-fluorophenyl)-5-octylpyrimidine ((i); Y=F, m=8) (48.5 g). This product was used in the next stage without its purification.